Cas no 170838-87-6 ((3S)-3-benzyl-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid)

• Product Name: (3S)-3-benzyl-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid
• CAS No: 170838-87-6
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• MDL: MFCD02179131
• CID: 1024318
• PubChem ID: 12151020
• Update Time: 2025-10-12

(3S)-3-benzyl-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid
• 1,3-Piperidinedicarboxylic acid, 3-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester, (3S)-
• 4-benzyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• 1,4-piper<wbr>
• LogP
• (S)-3-benzyl-1-(tert-butoxycarbonyl)piperidine-3-carboxylic acid
• 1,3-Piperidinedicarboxylic acid, 3-(phenylmethyl)-, 1-(1,1-dimethylethyl) ester, (S)-
• (3S)-3-benzyl-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid
• 1-Boc-4-benzyl-4-piperidinecarboxylicacid
• C77956
• VGA83887
• SCHEMBL1003119
• SY038152
• DB-064637
• 170838-87-6
• DB-031534
• 1-N-Boc-4-benzylPiperidine-4-Carboxylic Acid
• EN300-181470
• 4-benzyl-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid
• APIIIPKQPKSIHU-UHFFFAOYSA-N
• 1-N-Boc-4-benzyl Piperidine-4-Carboxylic Acid
• 4-Benzylpiperidine-1,4-dicarboxylic acid mono-tert-butyl ester
• CS-0040801
• N-tert-butyloxycarbonyl-4-benzylpiperidine-4-carboxylic acid
• Bzl-Pip(Boc)-OH
• 4-benzylpiperidine-1,4-dicarboxylic acid tert-butyl ester
• DTXSID10478630
• 4-benzylpiperidine-1,4-dicarboxylic acid 1-tert-butyl ester
• DB-010740
• AKOS012430864
• 1-Boc-4-benzyl-4-piperidinecarboxylic acid
• Z1095259718
• 4-benzyl-piperidine-1,4-dicarboxylic acid mono-tert-butyl ester
• KS-8674
• N-boc-4-benzyl-4-piperidinecarboxylic acid
• 167263-11-8
• 4-Benzyl-1-tert-butoxycarbonylpiperidine-4-carboxylic acid
• MFCD02179131
• SDCCGSBI-0663158.P001

• MDL： MFCD02179131
• Inchi： 1S/C18H25NO4/c1-17(2,3)23-16(22)19-11-9-18(10-12-19,15(20)21)13-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3,(H,20,21)
• InChI Key： APIIIPKQPKSIHU-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=CC=2)CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 319.17845
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.167
• Boiling Point: 456.9°C at 760 mmHg
• Flash Point: 230.1°C
• Refractive Index: 1.545
• PSA: 66.84

Additional information on (3S)-3-benzyl-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid

Research Briefing on (3S)-3-benzyl-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid (CAS: 170838-87-6)

In recent years, (3S)-3-benzyl-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid (CAS: 170838-87-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine core and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents. Its structural features make it a valuable building block for drug discovery programs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Recent studies have focused on optimizing the synthetic routes for (3S)-3-benzyl-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid to improve yield and purity. A 2023 publication in the *Journal of Medicinal Chemistry* reported a novel asymmetric synthesis method using chiral auxiliaries, achieving an enantiomeric excess of >99%. This advancement is critical for ensuring the compound's suitability in high-precision applications, such as the development of enantiomerically pure pharmaceuticals. Additionally, the study highlighted the compound's role as a precursor in the synthesis of potent cathepsin K inhibitors, which are being investigated for osteoporosis treatment.

Another area of interest is the compound's application in peptide mimetics. Research published in *Bioorganic & Medicinal Chemistry Letters* demonstrated its utility in constructing constrained peptidomimetics that mimic natural peptide substrates. These mimics exhibit enhanced metabolic stability and bioavailability, addressing key challenges in peptide-based drug development. The study also explored the compound's compatibility with solid-phase peptide synthesis (SPPS), further broadening its applicability in combinatorial chemistry and high-throughput screening.

Beyond its synthetic utility, (3S)-3-benzyl-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid has been investigated for its direct biological activity. A 2022 study in *European Journal of Pharmacology* revealed its moderate inhibitory effects on angiotensin-converting enzyme (ACE), suggesting potential applications in cardiovascular therapeutics. However, further optimization is required to enhance its potency and selectivity. The study also emphasized the need for structural-activity relationship (SAR) studies to elucidate the pharmacophore elements responsible for its bioactivity.

In conclusion, (3S)-3-benzyl-1-[(tert-butoxy)carbonyl]piperidine-3-carboxylic acid (CAS: 170838-87-6) remains a compound of high relevance in pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive scaffold underscores its versatility. Future research directions may include exploring its applications in targeted drug delivery systems and further optimizing its synthetic accessibility to meet the growing demands of drug discovery pipelines.